Cas no 1257078-80-0 (4-Benzyloxy-3-methylphenylboronic acid pinacol ester)
4-Benzyloxy-3-methylphenylboronic acid pinacol ester is a boronic ester derivative commonly used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The benzyloxy and methyl substituents on the phenyl ring enhance steric and electronic properties, making it a versatile intermediate for constructing complex aromatic frameworks. The pinacol ester group improves stability and handling compared to free boronic acids, reducing hydrolysis and facilitating storage. This compound is particularly valuable in pharmaceutical and materials science research, where controlled functionalization of aromatic systems is required. Its consistent reactivity and purity make it a reliable choice for synthetic applications.
1257078-80-0 structure
Product Name:4-Benzyloxy-3-methylphenylboronic acid pinacol ester
CAS No:1257078-80-0
MF:C20H25BO3
MW:324.221706151962
CID:4565229
PubChem ID:68778515
Update Time:2025-06-08
4-Benzyloxy-3-methylphenylboronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(benzyloxy)-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4-Benzyloxy-3-methylphenylboronic acid pinacol ester
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[3-methyl-4-(phenylmethoxy)phenyl]-
- 4-Bnzyloxy-3-mthylphnylboronic acid pinacol str
- DA-46628
- 4,4,5,5-tetramethyl-2-(3-methyl-4-phenylmethoxyphenyl)-1,3,2-dioxaborolane
- SCHEMBL3767677
- MFCD18383421
- CS-0178600
- 2-(4-benzyloxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 1257078-80-0
- BS-30420
- E97874
- OVDZZKAGMVSQSX-UHFFFAOYSA-N
- 2-[4-(BENZYLOXY)-3-METHYLPHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
- AKOS017552307
-
- Inchi: 1S/C20H25BO3/c1-15-13-17(21-23-19(2,3)20(4,5)24-21)11-12-18(15)22-14-16-9-7-6-8-10-16/h6-13H,14H2,1-5H3
- InChI Key: OVDZZKAGMVSQSX-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(C)(C)OB1C1=CC=C(OCC2=CC=CC=C2)C(C)=C1
Computed Properties
- Exact Mass: 324.1896748g/mol
- Monoisotopic Mass: 324.1896748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 443.6±40.0 °C at 760 mmHg
- Flash Point: 222.1±27.3 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-Benzyloxy-3-methylphenylboronic acid pinacol ester Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Benzyloxy-3-methylphenylboronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM206812-1g |
2-(4-(Benzyloxy)-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1257078-80-0 | 96% | 1g |
$119 | 2021-08-04 | |
| Chemenu | CM206812-5g |
2-(4-(Benzyloxy)-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1257078-80-0 | 96% | 5g |
$436 | 2021-08-04 | |
| TRC | B410913-100mg |
4-Benzyloxy-3-methylphenylboronic acid pinacol ester |
1257078-80-0 | 100mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B410913-250mg |
4-Benzyloxy-3-methylphenylboronic acid pinacol ester |
1257078-80-0 | 250mg |
$ 144.00 | 2023-04-18 | ||
| TRC | B410913-500mg |
4-Benzyloxy-3-methylphenylboronic acid pinacol ester |
1257078-80-0 | 500mg |
$ 219.00 | 2023-04-18 | ||
| TRC | B410913-1g |
4-Benzyloxy-3-methylphenylboronic acid pinacol ester |
1257078-80-0 | 1g |
$ 250.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B886680-5g |
2-(4-(benzyloxy)-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1257078-80-0 | 98% | 5g |
2,160.00 | 2021-05-17 | |
| Chemenu | CM206812-1g |
2-(4-(Benzyloxy)-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1257078-80-0 | 96% | 1g |
$119 | 2022-06-13 | |
| Chemenu | CM206812-5g |
2-(4-(Benzyloxy)-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1257078-80-0 | 96% | 5g |
$*** | 2023-03-29 | |
| TRC | B410913-1000mg |
4-Benzyloxy-3-methylphenylboronic acid pinacol ester |
1257078-80-0 | 1g |
$ 305.00 | 2023-04-18 |
4-Benzyloxy-3-methylphenylboronic acid pinacol ester Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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